Cas no 291-69-0 (1H-Azepine)

1H-Azepine structure
1H-Azepine structure
Product name:1H-Azepine
CAS No:291-69-0
MF:C6H7N
MW:93.126481294632
CID:278308
PubChem ID:6451476

1H-Azepine Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine
    • 8324797PB4
    • UNII-8324797PB4
    • azepine
    • DTXSID50183352
    • 291-69-0
    • XYOVOXDWRFGKEX-UHFFFAOYSA-N
    • AZATROPILIDENE
    • AKOS006348095
    • Q208942
    • FT-0778022
    • Inchi: InChI=1S/C6H7N/c1-2-4-6-7-5-3-1/h1-7H
    • InChI Key: XYOVOXDWRFGKEX-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=C1

Computed Properties

  • Exact Mass: 93.05791
  • Monoisotopic Mass: 93.057849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 1.7

Experimental Properties

  • Density: 0.93
  • Boiling Point: 199.5°Cat760mmHg
  • Flash Point: 79.9°C
  • Refractive Index: 1.507
  • PSA: 15.79

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